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Compound of Interest

Compound Name: XJB-5-131

Cat. No.: B1246329 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential guidance on the

proper disposal procedures for XJB-5-131, a mitochondria-targeted antioxidant. Adherence to

these protocols is critical for environmental protection and personnel safety, given the

compound's potential hazards.

Hazard and Safety Summary
XJB-5-131 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Therefore, preventing its release into the environment is a primary concern. The

following table summarizes the key hazard information.

Hazard Classification GHS Code Description

Acute Oral Toxicity H302 Harmful if swallowed.[1]

Acute Aquatic Toxicity H400 Very toxic to aquatic life.[1]

Chronic Aquatic Toxicity H410
Very toxic to aquatic life with

long lasting effects.[1]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]
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Before handling XJB-5-131, especially during disposal, ensure the following personal

protective equipment is used:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Impervious clothing.[1]

Respiratory Protection: A suitable respirator should be used.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of XJB-5-131 is to use an approved waste disposal plant.

[1] Do not dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Collection:

Segregation: Designate a specific, clearly labeled, and sealed waste container for XJB-5-
131 and any materials contaminated with it (e.g., pipette tips, gloves, empty vials).

Container Labeling: The waste container must be labeled with the full chemical name "XJB-
5-131," the relevant hazard pictograms (e.g., harmful, environmental hazard), and the date of

waste accumulation.

Spillage Management: In case of a spill, collect the spillage to prevent it from entering drains

or water courses.[1] The collected material should be placed in the designated waste

container.

Rinsing: After handling, thoroughly wash skin that may have come into contact with the

substance.[1]

Storage of Waste: Store the sealed waste container in a cool, well-ventilated area, away

from direct sunlight and sources of ignition, and incompatible materials.[1]

Final Disposal: Arrange for the collection of the waste container by a licensed chemical

waste disposal service. Provide them with the Safety Data Sheet (SDS) for XJB-5-131.
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Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of XJB-5-131.
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Caption: Workflow for the safe disposal of XJB-5-131.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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